Cas no 1547086-62-3 (3-(2-Fluoro-4-methylphenyl)propane-1-thiol)

• Product Name: 3-(2-Fluoro-4-methylphenyl)propane-1-thiol
• CAS No: 1547086-62-3
• MF: C₁₀H₁₃FS
• MW: 184.273625135422
• CID: 5774536
• PubChem ID: 83925696
• Update Time: 2023-12-26

3-(2-Fluoro-4-methylphenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1547086-62-3
• EN300-1786339
• 3-(2-fluoro-4-methylphenyl)propane-1-thiol
• 3-(2-Fluoro-4-methylphenyl)propane-1-thiol

• Inchi： 1S/C10H13FS/c1-8-4-5-9(3-2-6-12)10(11)7-8/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： ZZVRPSLHNWOSQT-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC(C)=CC=1F

Computed Properties

• Exact Mass: 184.07219975g/mol
• Monoisotopic Mass: 184.07219975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes